Cas no 2172477-16-4 (1-(difluoromethyl)-1H-indole-6-carboxylic acid)

• Product Name: 1-(difluoromethyl)-1H-indole-6-carboxylic acid
• CAS No: 2172477-16-4
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 5760729
• PubChem ID: 165833286
• Update Time: 2025-06-19

1-(difluoromethyl)-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-indole-6-carboxylic acid
• 2172477-16-4
• EN300-1608558

• Inchi： 1S/C10H7F2NO2/c11-10(12)13-4-3-6-1-2-7(9(14)15)5-8(6)13/h1-5,10H,(H,14,15)
• InChI Key： YVDFLDIWULWKQV-UHFFFAOYSA-N
• SMILES： FC(N1C=CC2C=CC(C(=O)O)=CC1=2)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(difluoromethyl)-1H-indole-6-carboxylic acid

Introduction to 1-(difluoromethyl)-1H-indole-6-carboxylic acid (CAS No. 2172477-16-4)

1-(difluoromethyl)-1H-indole-6-carboxylic acid, identified by the chemical compound code CAS No. 2172477-16-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic structures that are widely recognized for their biological activity and utility in drug development. The presence of a difluoromethyl group at the 1-position and a carboxylic acid moiety at the 6-position imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 1-(difluoromethyl)-1H-indole-6-carboxylic acid contribute to its potential as a building block in the synthesis of novel therapeutic agents. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs, where the electron-withdrawing nature of the fluorine atoms can significantly influence the reactivity and biological activity of the molecule.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as those introduced by the difluoromethyl group, affect the interactions between 1-(difluoromethyl)-1H-indole-6-carboxylic acid and biological targets. These studies have highlighted the compound's potential as an intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, research has indicated that derivatives of this indole derivative may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

The carboxylic acid functionality at the 6-position of 1-(difluoromethyl)-1H-indole-6-carboxylic acid provides an additional site for chemical modification, enabling further derivatization to create libraries of compounds with tailored biological properties. This versatility has made it a valuable scaffold in high-throughput screening campaigns aimed at identifying novel drug candidates. The ability to functionalize both the difluoromethyl-substituted indole core and the carboxylic acid group allows chemists to explore a wide range of pharmacological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels.

In parallel with its synthetic utility, 1-(difluoromethyl)-1H-indole-6-carboxylic acid has been investigated for its potential role in addressing emerging therapeutic challenges. For example, studies have explored its incorporation into molecules designed to interact with bacterial enzymes involved in antibiotic resistance mechanisms. The unique electronic properties conferred by the difluoromethyl group may enable new strategies for overcoming resistance by disrupting essential bacterial processes such as DNA replication or metabolic pathways. Such research underscores the importance of structural diversity in drug discovery efforts.

The pharmaceutical industry has increasingly recognized the value of indole derivatives in developing treatments for neurological disorders. The indole scaffold is known to interact with various neurotransmitter systems, making it a rich source of potential therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases. By modifying key positions on the indole ring, researchers can fine-tune interactions with specific receptors or enzymes, leading to compounds with enhanced efficacy and reduced side effects. The synthesis of 1-(difluoromethyl)-1H-indole-6-carboxylic acid represents one such effort to expand the chemical space available for designing next-generation neuromodulators.

Advances in green chemistry have also influenced approaches to synthesizing complex molecules like 1-(difluoromethyl)-1H-indole-6-carboxylic acid. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more streamlined routes to indole derivatives without compromising yield or purity. These innovations align with broader industry trends toward environmentally conscious drug development while maintaining or improving chemical complexity.

The role of computational tools in guiding synthetic design cannot be overstated. Molecular modeling software allows researchers to predict how different structural modifications will impact biological activity before conducting expensive laboratory experiments. This predictive capability has accelerated discovery pipelines significantly over recent years. By integrating experimental data with computational insights, scientists can prioritize promising candidates like 1-(difluoromethyl)-1H-indole-6-carboxylic acid for further investigation based on their predicted interactions with disease-relevant targets.

As interest grows in personalized medicine approaches tailored to individual genetic profiles, 1-(difluoromethyl)-1H-indole-6-carboxylic acid offers an intriguing opportunity for bespoke drug design within polypharmacology frameworks where multiple targets are addressed simultaneously by single molecules containing multiple binding sites or functional groups capable interacting selectively with distinct biomarkers across diverse disease states.

In conclusion, 1-(difluoromethyl)-1H-indole-6-carboxylic acid(CAS No:2172477-16-4) represents more than just another chemical compound—it embodies ongoing progress toward innovative solutions within pharmaceutical research driven by both fundamental curiosity about molecular structure-function relationships alongside practical demands from healthcare sectors worldwide seeking better treatments every day.